Cas no 28801-57-2 (4',4''(5'')-Di-tert-butyldicyclohexano-18-crown-6)

• Product Name: 4',4''(5'')-Di-tert-butyldicyclohexano-18-crown-6
• CAS No: 28801-57-2
• MF: C₂₈H₅₂O₆
• MW: 484.708889961243
• CID: 852488
• Update Time: 2026-04-29

4',4''(5'')-Di-tert-butyldicyclohexano-18-crown-6 Chemical and Physical Properties

Names and Identifiers

• 4',4''(5'')-Di-tert-butyldicyclohexano-18-crown-6
• 2,14-Di-tert-butylicosahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine
• Dibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecin, 2,13(or 2,14)-bis(1,1-dimethylethyl)eicosahydro-
• 4' 4 (5")-DI-TERT.BUTYLDICYCLOHEXANO-18-CROWN-6,MIXTUREOFISOMERS"
• 4',4"(5")-Di-tert-butyldicyclohexano-18-crown-6
• AGN-PC-00GOMH
• AC1MI46X
• AG-E-93012
• CHEMBL1812797
• Dibenzo(b,k)(1,4,7,10,13,16)hexaoxacyclooctadecin, 2,13(or 2,14)-bis(1,1-dimethylethyl)eicosahydro-
• Eicosahydro-2,?-bis(1,1-dimethylethyl)dibenzo(b,k)(1,4,7,10,13,16)hexaoxacyclooctadecin
• FT-0616959
• LS-61116

Computed Properties

• Exact Mass: 484.37600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5

Experimental Properties

• Color/Form: Not available
• Boiling Point: 190-195 °C0.05 mm Hg(lit.)
• Refractive Index: n20/D 1.485
• PSA: 55.38000
• LogP: 5.26640
• Solubility: Not available

4',4''(5'')-Di-tert-butyldicyclohexano-18-crown-6 Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S26-S28-S36/37/39-S38-S45
• FLUKA BRAND F CODES：3-9
• RTECS：HP5385300
• Hazardous Material Identification：
• Safety Term：S26;S28A;S36/37/39;S38;S45
• Risk Phrases：R23/24/25; R36/37/38